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Compound of Interest

Compound Name: Einecs 251-319-9

Cat. No.: B15180549

A comprehensive review of publicly available scientific literature and chemical databases has
yielded no specific preclinical studies for the compound identified as Einecs 251-319-9, also
known as "nicotinic acid, compound with alpha-[(butylamino)methyl]-p-hydroxybenzyl alcohol"
(CAS RN: 32981-34-3).

Researchers and drug development professionals seeking an in-depth technical guide on this
substance will find a notable absence of published in vivo or in vitro studies, detailed
experimental protocols, or elucidated signaling pathways directly pertaining to this specific
compound.

Initial database searches successfully identified the chemical name and CAS number
associated with Einecs 251-319-9. However, subsequent, more targeted searches for
preclinical data, including mechanism of action, pharmacology, and toxicology, were
unsuccessful in retrieving relevant information. The search results were often confounded by
data related to its components as separate entities—namely nicotinic acid (Niacin) and other
unrelated compounds with similar CAS number structures.

The available information on nicotinic acid, a well-characterized B vitamin, details its role in lipid
metabolism, including the reduction of LDL-C and triglycerides and the increase of HDL-C,
mediated in part by the activation of G protein-coupled receptors like HCA2 and HCA3[1].
However, this information pertains to nicotinic acid alone and cannot be extrapolated to the
compound in question.
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No quantitative data from preclinical evaluations, specific experimental methodologies, or
established signaling pathways for "nicotinic acid, compound with alpha-[(butylamino)methyl]-p-
hydroxybenzyl alcohol” could be located. Consequently, the creation of summary data tables
and Graphviz diagrams as requested is not possible at this time.

For researchers, scientists, and drug development professionals investigating Einecs 251-319-
9, this lack of public data suggests that the compound may be in a very early stage of
development, proprietary, or that research has been discontinued. Further investigation would
require access to internal research and development documentation or direct contact with the
originating entity of this compound. Without such information, a comprehensive technical guide
on its preclinical profile cannot be constructed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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